[2-(4-Methoxycarbonylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate

• IUPAC Name: [2-(4-methoxycarbonylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C16H13ClN2O5/c1-23-15(21)10-2-5-12(6-3-10)19-14(20)9-24-16(22)11-4-7-13(17)18-8-11/h2-8H,9H2,1H3,(H,19,20)
• InChI Key: OZBBJAQUQBRNJO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)COC(=O)C2=CN=C(C=C2)Cl
• Molecular Formula: C16H13ClN2O5
• Molecular Weight: 348.74 g/mol

Description

[2-(4-Methoxycarbonylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Mocetinostat and is a potent inhibitor of histone deacetylases (HDACs).

Scientific Research Applications

Synthesis and Chemical Reactivity

Several studies have focused on the synthesis and chemical reactivity of pyridine derivatives, highlighting their potential in creating complex molecules for various applications. For example, research on the synthesis of novel pyrido and thieno derivatives has demonstrated the versatility of these compounds in forming fused systems, which are crucial for the development of new pharmaceuticals and materials (Bakhite et al., 2005).

Catalytic Activity

The study of substituted 6-(1,3-oxazolin-2-yl)pyridine-2-carboxylates has revealed their ability to form stable complexes with Cu(II) ions, showing promise in catalysis. Such complexes have been used as catalysts in addition reactions, indicating the potential of pyridine derivatives in facilitating chemical transformations (Drabina et al., 2010).

Biological Evaluation

Research into the biological evaluation of pyridine nucleosides has shown the potential of these compounds in medicinal chemistry, though the specific activities and applications may vary widely. For instance, a study on 4-purinylpyrrolidine nucleosides evaluated their antitumor and antiviral activity, underscoring the importance of structural modification in achieving desired biological effects (Peterson & Vince, 1991).

Advanced Materials Synthesis

The use of basic ionic liquids as catalysts in the synthesis of complex pyridine derivatives, such as dimethyl 4-(2-(2,6-Bis(methoxycarbonyl)pyridine-4-yl)vinyl)pyridine-2,6-dicarboxylate, demonstrates the role of pyridine derivatives in the development of materials for optical and electronic applications. This highlights the compound's relevance in synthesizing materials with specific electronic properties (Liu et al., 2018).